Cas no 1156170-95-4 (3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline)

• Product Name: 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline
• CAS No: 1156170-95-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5230709
• PubChem ID: 43560256
• Update Time: 2025-11-01

3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline

• Inchi： 1S/C11H14ClNO/c1-14-11-5-4-9(6-10(11)12)13-7-8-2-3-8/h4-6,8,13H,2-3,7H2,1H3
• InChI Key： VBJORKDHVQAMCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCC1CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline

Introduction to 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline (CAS No. 1156170-95-4) in Modern Chemical and Pharmaceutical Research

3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline, identified by the chemical identifier CAS No. 1156170-95-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This aromatic amine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of both chloro and methoxy substituents on the benzene ring, coupled with a cyclopropylmethyl side chain, imparts distinct electronic and steric properties that make it a valuable intermediate in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by a benzene core substituted with a chloro group at the 3-position and a methoxy group at the 4-position, along with an N-(cyclopropylmethyl) amine moiety, suggests its utility in constructing more complex molecules. Such structural features are often leveraged in medicinal chemistry to modulate binding interactions with biological targets, thereby enhancing efficacy and selectivity. The cyclopropylmethyl group, in particular, is known for its ability to influence both the conformational flexibility and metabolic stability of drug candidates.

In recent years, 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline has been explored as a key intermediate in the synthesis of various pharmacophores. Its versatility allows for further functionalization, making it a building block for designing molecules targeting different disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The chloro substituent, being electron-withdrawing, can enhance the reactivity of adjacent functional groups, facilitating further chemical modifications.

The methoxy group, on the other hand, contributes to hydrophilicity and can influence solubility properties, which are critical factors in drug formulation. Additionally, the cyclopropylmethyl side chain introduces steric hindrance that can be exploited to improve binding affinity by optimizing interactions with biological macromolecules. These characteristics make 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline a compelling candidate for further investigation in structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline for biological activity. Machine learning models trained on large datasets have demonstrated the ability to predict binding affinities and identify potential drug candidates with high accuracy. This approach has accelerated the discovery process by allowing researchers to prioritize compounds based on their predicted efficacy before conducting costly wet-lab experiments. The integration of such computational tools with traditional synthetic methodologies has streamlined drug development pipelines.

Moreover, green chemistry principles have guided the optimization of synthetic routes for 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline, emphasizing sustainability and environmental responsibility. Recent reports highlight the use of catalytic methods and solvent-free reactions to improve yield and reduce waste. These innovations not only enhance efficiency but also align with global efforts to minimize the ecological footprint of pharmaceutical manufacturing. The development of greener synthetic protocols ensures that the production of this compound remains viable while adhering to stringent environmental standards.

The pharmacological potential of 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline has been further explored through preclinical studies. Researchers have investigated its effects on various biological pathways, including those relevant to neurological disorders and metabolic diseases. Preliminary findings suggest that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter release or inhibiting oxidative stress mechanisms. Such discoveries underscore the importance of continued research into structurally diverse amine derivatives as therapeutic agents.

In conclusion, 3-chloro-N-(cyclopropylmethyl)-4-methoxyaniline (CAS No. 1156170-95-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. The integration of cutting-edge computational methods and sustainable synthetic practices further enhances its appeal as a candidate for drug development. As research progresses, this compound is poised to contribute significantly to advancements in medicinal chemistry and therapeutic intervention.